2-Methyl-3-(4-(3-pyridinylmethyl)phenyl)-2-propenoic acid

Catalog No.
S631738
CAS No.
75987-08-5
M.F
C16H15NO2
M. Wt
253.29 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
2-Methyl-3-(4-(3-pyridinylmethyl)phenyl)-2-propeno...

CAS Number

75987-08-5

Product Name

2-Methyl-3-(4-(3-pyridinylmethyl)phenyl)-2-propenoic acid

IUPAC Name

(E)-2-methyl-3-[4-(pyridin-3-ylmethyl)phenyl]prop-2-enoic acid

Molecular Formula

C16H15NO2

Molecular Weight

253.29 g/mol

InChI

InChI=1S/C16H15NO2/c1-12(16(18)19)9-13-4-6-14(7-5-13)10-15-3-2-8-17-11-15/h2-9,11H,10H2,1H3,(H,18,19)/b12-9+

InChI Key

XMXMKWBRPQAPEB-FMIVXFBMSA-N

SMILES

CC(=CC1=CC=C(C=C1)CC2=CN=CC=C2)C(=O)O

Synonyms

(E)-3-(4-(3-pyridlymethyl)phenyl)-2-methylacrylic acid, 2-methyl-3-(4-(3-pyridinylmethyl)phenyl)-2-propenoic acid, 2-methyl-3-(4-(3-pyridinylmethyl)phenyl)-2-propenoic acid, sodium salt, (E)-isomer, 2-propenoic acid, 2-methyl-3-(4-(3-pyridinylmethyl)phenyl)-, hydrochloride, 3-(4-(3-pyridylmethyl)phenyl)-2-methyl-2-propenoic acid, beta-(4-(2-carboxy-1-propenyl)benzyl)pyridine, OKY 1555, OKY 1580, OKY 1581, OKY-1581, sodium (E)-3-(4-(3-pyridylmethyl)phenyl)-2-methylacrylate

Canonical SMILES

CC(=CC1=CC=C(C=C1)CC2=CN=CC=C2)C(=O)O

Isomeric SMILES

C/C(=C\C1=CC=C(C=C1)CC2=CN=CC=C2)/C(=O)O

XLogP3

3.1

UNII

BHN2L91IVP

Wikipedia

Oky-1581 free acid

Dates

Modify: 2023-07-20

Explore Compound Types